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Introduction

Rhenium (Re), a silvery-gray, dense, third-row transition metal, holds a unique position in the
periodic table and in various high-technology applications. With the atomic number 75, it is one
of the rarest elements in the Earth's crust, primarily obtained as a by-product of molybdenum
and copper mining and refining. Its exceptional physicochemical properties, including one of
the highest melting and boiling points of all elements, make it an indispensable component in
high-temperature superalloys and critical aerospace applications.[1][2] For researchers,
scientists, and drug development professionals, a thorough understanding of rhenium's
fundamental characteristics is paramount for leveraging its potential in catalysis, advanced
materials, and medicine.

This technical guide provides an in-depth overview of the core physicochemical properties of
elemental rhenium, presenting quantitative data in structured tables, detailing experimental
protocols for property determination, and visualizing relevant workflows.

Physical and Atomic Properties

Rhenium is characterized by its remarkable density, surpassed only by platinum, iridium, and
osmium, and its exceptionally high melting and boiling points, exceeded only by tungsten and
carbon.[2] These properties are a direct consequence of its strong metallic bonding and high
atomic mass.

Table 1: Physical and Atomic Properties of Rhenium
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Property Value

Atomic Number 75[2]

Atomic Weight 186.207 u[3][4]

Density (at 20°C) 21.02 g/cm3[3][5]

Melting Point 3186 °C (3459 K)[3]

Boiling Point 5596 °C (5869 K)[3]

Electron Configuration [Xe] 4f14 5d° 6s2[2][4]

Crystal Structure Hexagonal Close-Packed (hcp)[5]
Lattice Parameters (a, c) a=2.761A, c=4.458 A[5]
Phase at STP Solid

Mechanical and Thermal Properties

Elemental rhenium is known for its high modulus of elasticity and excellent strength at
elevated temperatures. When annealed, it is highly ductile and can be bent, coiled, or rolled. Its
thermal properties are critical for its use in high-temperature environments.

Table 2: Mechanical and Thermal Properties of Rhenium
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Young's Modulus 463 GPa[3]
Shear Modulus 178 GPaJ[3]
Bulk Modulus 370 GPa[3]
Mohs Hardness 7.0[3]

Vickers Hardness

2450 MPa[3]

Brinell Hardness

1320 MPa[3]

Thermal Conductivity (at 300 K)

48.0 W/(m-K)[3]

Coefficient of Thermal Expansion (at 20°C)

6.2 x 106 K-1[3]

Specific Heat Capacity (at 25°C)

137 J(kg-K)[3]

Heat of Fusion

33 kJ/mol[3]

Heat of Vaporization

705 kJ/mol[3]

Electrical, Magnetic, and Optical Properties

Rhenium is a paramagnetic material and a good electrical conductor. Its electrical resistivity is

a key parameter in its application in filaments and electrical contacts. The optical properties of

rhenium and its compounds are an active area of research, particularly in the context of

nonlinear optics.

Table 3: Electrical, Magnetic, and Optical Properties of Rhenium
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Electrical Resistivity (at 20°C)

1.93 x 107 Q-m[5]

Electrical Conductivity

5.2 x10% S/m

Superconducting Transition Temperature

1.7 K[3]

Magnetic Susceptibility (Molar)

+67.6 x 10-° cm3/mol

Magnetic Ordering Paramagnetic
Work Function 4.96 eV
Spectral Emissivity (at 0.65 um, 2000 K) ~0.42

Chemical Properties and Isotopes

Rhenium exhibits a wide range of oxidation states, from -3 to +7, with +3, +4, and +7 being the

most common. It is resistant to corrosion and does not dissolve in hydrochloric acid but will

react with nitric acid and concentrated sulfuric acid. Naturally occurring rhenium is a mixture of

two isotopes: 185Re (stable) and 8’Re (radioactive with a very long half-life).

Table 4: Chemical Properties and Isotopes of Rhenium

Property

Value/Description

Oxidation States

-3,-1, 0, +1, +2, 43, +4, +5, +6, +7

Electronegativity (Pauling Scale)

1.9[3]

lonization Energies (1st, 2nd, 3rd)

7.88, 16.2, 26.0 eV

Standard Electrode Potential (Re3*/Re)

-0.3V

Common Oxides

ReO2, ReOs, Re207

Stable Isotope

185Re (37.4% abundance)[6]

Naturally Occurring Radioactive Isotope

187Re (62.6% abundance, Half-life: 4.1 x 101°
years)[6]

Medically Relevant Radioisotopes

186Re’ 188Re[3]
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Experimental Protocols for Property Determination

The accurate determination of the physicochemical properties of rhenium requires specialized
experimental techniques, particularly given its high melting point.

5.1. Determination of Melting Point

The melting point of refractory metals like rhenium is often determined using a rapid pulse-
heating technique.

e Principle: A sample of the metal is resistively heated by a high-current pulse. The
temperature is measured rapidly using a high-speed pyrometer. The melting point is
identified by a plateau in the temperature versus time curve, indicating the phase transition.

o Apparatus: High-current power supply, vacuum chamber, high-speed pyrometer, data
acquisition system.

e Procedure:

o Asmall, pure sample of rhenium, often in the form of a wire or thin rod, is mounted in a
vacuum chamber.

o A high-amperage electrical current is passed through the sample, causing rapid resistive
heating.

o The spectral radiance of the sample is continuously measured by a pyrometer, which is
calibrated to determine the true temperature.

o The temperature is recorded as a function of time. The onset of melting is observed as a
distinct plateau where the temperature remains constant despite continued energy input.
This plateau temperature is the melting point.

5.2. Determination of Density

The density of rhenium can be determined using the water displacement method, a technique
based on Archimedes' principle.
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 Principle: The volume of an irregularly shaped solid is determined by measuring the volume
of water it displaces when fully submerged. The density is then calculated from the
measured mass and volume.

o Apparatus: Analytical balance, graduated cylinder or pycnometer, deionized water.

e Procedure:

o

A sample of pure rhenium is weighed accurately using an analytical balance to determine
its mass.

o A known volume of deionized water is placed in a graduated cylinder.

o The rhenium sample is carefully submerged in the water, and the new volume is
recorded.

o The volume of the rhenium sample is the difference between the final and initial water

volumes.
o The density is calculated by dividing the mass of the sample by its determined volume.
5.3. Determination of Crystal Structure

X-ray diffraction (XRD) is the standard method for determining the crystal structure of metallic
elements like rhenium.

e Principle: A beam of monochromatic X-rays is directed at a crystalline sample. The X-rays
are diffracted by the crystallographic planes in the sample, producing a unique diffraction
pattern of constructive interference at specific angles. The crystal structure and lattice
parameters can be determined from the positions and intensities of the diffracted peaks.

o Apparatus: X-ray diffractometer with a monochromatic X-ray source (e.g., Cu Ka), a
goniometer, and a detector.

e Procedure:

o Afine powder or a solid piece of high-purity rhenium is placed on the sample holder of the

diffractometer.
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[e]

The sample is irradiated with a beam of monochromatic X-rays at various angles of
incidence (0).

o The detector records the intensity of the diffracted X-rays at twice the angle of incidence
(26).

o The resulting XRD pattern (a plot of intensity versus 28) shows a series of peaks
corresponding to the different crystallographic planes.

o By analyzing the positions of the peaks using Bragg's Law (nA = 2d sinB) and their relative
intensities, the hexagonal close-packed (hcp) crystal structure and its lattice parameters (a
and c) can be confirmed and calculated.

Rhenium in Drug Development and Medical
Applications

While elemental rhenium does not have a known direct biological signaling role, its
radioisotopes and coordination complexes are of significant interest to the drug development
community.

6.1. Rhenium Radioisotopes in Radiopharmaceuticals

The radioisotopes 18°Re and 188Re are beta-emitters with gamma co-emissions, making them
suitable for therapeutic and diagnostic (theranostic) applications in nuclear medicine.[1][3] Their
chemical similarity to technetium (°°*™Tc), a workhorse in diagnostic imaging, allows for the
adaptation of existing chelating agents and targeting molecules for the development of
rhenium-based radiopharmaceuticals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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